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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the infrared (IR) spectrum of
chloroethane (C2HsCl). It is intended to serve as a detailed resource for researchers, scientists,
and professionals in drug development and related fields who utilize spectroscopic techniques
for molecular identification and characterization. This document outlines the core principles of
interpreting the chloroethane IR spectrum, presents quantitative data in a structured format,
details experimental methodologies, and provides a visual representation of the underlying
molecular vibrations.

Principles of Infrared Spectroscopy of Chloroethane

Infrared spectroscopy is a powerful analytical technique that probes the vibrational modes of a
molecule. When a molecule is exposed to infrared radiation, it absorbs energy at specific
frequencies that correspond to the vibrations of its chemical bonds. These vibrations, which
include stretching, bending, rocking, and twisting, create a unique spectral fingerprint for each
molecule.
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For chloroethane, the IR spectrum is characterized by absorption bands arising from the
vibrations of its C-H, C-C, and C-Cl bonds. The positions, intensities, and shapes of these
bands provide valuable information about the molecule's functional groups and overall
structure. The spectrum can be broadly divided into two regions: the functional group region
(typically 4000-1500 cm~1) and the fingerprint region (1500-400 cm~1). The fingerprint region is
particularly complex and unique to each molecule, making it highly useful for identification.[1]

Data Presentation: Infrared Absorption of Gaseous
Chloroethane

The following table summarizes the prominent absorption maxima observed in the gas-phase
infrared spectrum of chloroethane. The data is compiled from established spectroscopic
literature and provides assignments for the fundamental vibrational modes.

Vibrational Mode

Wavenumber (cm~—2) Intensity .
Assignment
2995 Strong CHs Asymmetric Stretch
2965 Strong CH2 Asymmetric Stretch
2948 Strong CHs Symmetric Stretch
2885 Medium CH2 Symmetric Stretch
1478 Medium CHz Scissoring
1450 Medium CHs Asymmetric Deformation
1390 Medium CHs Symmetric Deformation
(Umbrella)
1285 Medium CHz2 Wagging
1045 Medium C-C Stretch
970 Weak CHs Rocking
785 Strong C-CI Stretch
675 Strong CHz Rocking
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Data sourced from Daasch, L. W., Liang, C. Y., & Nielsen, J. R. (1954). Vibrational Spectra and
Calculated Thermodynamic Properties of Ethyl Chloride and 1,1-Dichloroethane. The Journal
of Chemical Physics, 22(8), 1293-1300.

Experimental Protocols: Gas-Phase Infrared
Spectroscopy

The following provides a detailed methodology for obtaining the gas-phase infrared spectrum of
chloroethane, based on standard practices for volatile organic compounds.

Objective: To record the gas-phase infrared absorption spectrum of chloroethane using a
Fourier Transform Infrared (FTIR) spectrometer.

Materials and Equipment:

o Fourier Transform Infrared (FTIR) spectrometer

Gas-tight infrared cell with KBr or NaCl windows (typically 10 cm path length)

Vacuum line and pump

Chloroethane gas cylinder or a liquid sample with a means for vaporization

Nitrogen gas (for purging)

Pressure gauge

Procedure:

e System Preparation:

o Ensure the FTIR spectrometer is powered on and has reached thermal equilibrium.

o Purge the sample compartment with dry nitrogen to minimize atmospheric water and
carbon dioxide interference.

o Align the gas cell in the sample holder of the spectrometer.
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e Background Spectrum Acquisition:

o Evacuate the gas cell using the vacuum line to a pressure below 1 Torr.

o Close the valve to the vacuum line, isolating the evacuated cell.

o Acquire a background spectrum. This will be a measurement of the instrument's response
without any sample present and will be subtracted from the sample spectrum.

e Sample Introduction:

o Connect the chloroethane source to the gas cell via the vacuum line.

o Carefully introduce a small amount of chloroethane vapor into the gas cell. Since
chloroethane is a gas at room temperature and pressure, this can be done by controlled
expansion from a gas cylinder or by carefully vaporizing a small amount of liquid
chloroethane into the evacuated cell.

o Monitor the pressure in the gas cell using a pressure gauge. A typical pressure for
obtaining a good quality spectrum is in the range of 10-50 Torr.

e Sample Spectrum Acquisition:

o Allow the gas sample to equilibrate within the cell for a few minutes.

o Acquire the infrared spectrum of the chloroethane sample. The spectrometer will
automatically ratio the single-beam sample spectrum against the previously collected
single-beam background spectrum to produce the final absorbance or transmittance
spectrum.

o Data Processing and Analysis:

o The resulting spectrum can be processed to identify the positions and intensities of the
absorption bands.

o Compare the obtained spectrum with reference spectra from databases for confirmation.
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Visualization of Molecular Vibrations

The following diagrams illustrate the logical relationship between the molecular structure of
chloroethane and its characteristic infrared absorption bands.

Chloroethane (CH3CH=2CI) Molecular Vibrations and IR Spectrum

Molecular Structure

HH
I
H-C-C-Cl

|
HH

Vibrational Modes

C-H Stretching C-H Bending/Deformation C-C Stretching C-ClI Stretching
AN

\ /
\)(C-H) \S(C-H) v(C-C) /(C-Cl)
\ Infrared é*)ectrum Regions (cm™1) /

2850-3000 1370-1470 ~1050 650-785
(Strong) (Medium) (Medium) (Strong)

Click to download full resolution via product page

Caption: Relationship between chloroethane's structure and its IR spectrum.

Gas-Phase FTIR Experimental Workflow
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Caption: Workflow for gas-phase FTIR analysis of chloroethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [An In-Depth Technical Guide to the Infrared Spectrum
of Chloroethane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12647930/docs#an-in-depth-technical-guide-to-the-
infrared-spectrum-of-chloroethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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